(1R,2R,4S)-2-(Aminomethyl)-4-(4-methyl-1,2,4-triazol-3-yl)cyclopentan-1-ol;dihydrochloride

• IUPAC Name: (1R,2R,4S)-2-(aminomethyl)-4-(4-methyl-1,2,4-triazol-3-yl)cyclopentan-1-ol;dihydrochloride
• InChI: InChI=1S/C9H16N4O.2ClH/c1-13-5-11-12-9(13)6-2-7(4-10)8(14)3-6;;/h5-8,14H,2-4,10H2,1H3;2*1H/t6-,7+,8+;;/m0../s1
• InChI Key: KUDQTZAYGHLVCI-ZJWYQBPBSA-N
• Canonical SMILES: CN1C=NN=C1C2CC(C(C2)O)CN.Cl.Cl
• Isomeric SMILES: CN1C=NN=C1[C@H]2C[C@@H]([C@@H](C2)O)CN.Cl.Cl
• Molecular Formula: C9H18Cl2N4O
• Molecular Weight: 269.17 g/mol

Description

(1R,2R,4S)-2-(Aminomethyl)-4-(4-methyl-1,2,4-triazol-3-yl)cyclopentan-1-ol;dihydrochloride is a useful research compound. Its molecular formula is C9H18Cl2N4O and its molecular weight is 269.17. The purity is usually 95%.
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Scientific Research Applications

Triazole Derivatives in Medicinal Chemistry

Triazole derivatives are an important class of compounds in medicinal chemistry due to their diverse biological activities. They are known for their applications in the development of new drugs targeting various diseases.

1. Pharmacological Significance

Triazole-containing scaffolds are prevalent in pharmaceuticals due to their unique biological properties. These compounds have been investigated for their potential against cancer cells, microbes, and various diseases. Their pharmacological significance is highlighted by their application in drug discovery studies, emphasizing the synthesis strategies for these compounds to discover new drug candidates (Nasri et al., 2021).

2. Role in Agricultural and Medical Products

Triazole derivatives have a long history of use in the production of agricultural products, pharmaceuticals, dyes, and high-energy materials. Their utility spans beyond to the production of analytical reagents, flotation reagents, and even heat-resistant polymers, illustrating their versatility in both agricultural and medical applications (Nazarov et al., 2021).

3. Antimicrobial and Antifungal Activities

The antimicrobial and antifungal activities of triazole derivatives are well-documented, making them valuable in developing treatments for infections. Their role in creating compounds with anti-inflammatory, antimicrobial, antitumoral, and antiviral properties signifies their contribution to combating neglected diseases and drug-resistant bacteria (Ferreira et al., 2013).